98-36-2

3-Amino-4-chlorobenzenesulfonic acid

In Stock

• CAS RN:
• 98-36-2

• Formula:
• C6H6ClNO3S

• InChI:
• InChI=1S/C6H6ClNO3S/c7-5-2-1-4(3-6(5)8)12(9,10)11/h1-3H,8H2,(H,9,10,11)

• InChIKey:
• XJQRCFRVWZHIPN-UHFFFAOYSA-N

• 3-Amino-4-chlorobenzenesulfonic acid is a useful research compound. Its molecular formula is C6H6ClNO3S and its molecular weight is 207.64 g/mol. The purity is usually 95%.

5alpha-Dihydrodeoxycorticosterone

In Stock

• CAS RN:
• 298-36-2

• Formula:
• C21H32O3

• InChI:
• InChI=1S/C21H32O3/c1-20-9-7-14(23)11-13(20)3-4-15-16-5-6-18(19(24)12-22)21(16,2)10-8-17(15)20/h13,15-18,22H,3-12H2,1-2H3/t13-,15-,16-,17-,18+,20-,21-/m0/s1

• InChIKey:
• USPYDUPOCUYHQL-KVHKMPIWSA-N

• 5alpha-Dihydrodeoxycorticosterone, also known as 5alpha-pregnan-21-ol-3, 20-dione or hydroxydione, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. 5alpha-Dihydrodeoxycorticosterone is considered to be a practically insoluble (in water) and relatively neutral molecule. 5alpha-Dihydrodeoxycorticosterone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 5alpha-dihydrodeoxycorticosterone is primarily located in the membrane (predicted from logP) and cytoplasm.
  5alpha-Dihydrodeoxycorticosterone is a 21-hydroxy steroid and a 3-oxo-5alpha-steroid.

2-Hydroxy-4-methylvaleric acid

In Stock

• CAS RN:
• 498-36-2

• Formula:
• C6H12O3

• InChI:
• InChI=1S/C6H12O3/c1-4(2)3-5(7)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)

• InChIKey:
• LVRFTAZAXQPQHI-UHFFFAOYSA-N

• 2-hydroxy-4-methylvaleric acid is a valeric acid derivative having a hydroxy substituent at the 2-position and a methyl substituent at the 4-position;  an alpha-hydroxy analogue of leucine. A bacterial metabolite, it has also been isolated from amniotic fluid, was found in a patient with dihydrolipoyl dehydrogenase deficiency and is present in the urine of patients with short bowel syndrome. It has a role as a metabolite. It is a 2-hydroxy fatty acid and a branched-chain fatty acid. It derives from a valeric acid. It is a conjugate acid of a 2-hydroxy-4-methylvalerate.
  Leucinic acid, also known as leucate, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. Leucinic acid is soluble (in water) and a weakly acidic compound (based on its pKa). Leucinic acid has been primarily detected in...

N-tert-butyl-4-iodobenzamide

In Stock

• CAS RN:
• 42498-36-2

• Formula:
• C11H14INO

• InChI:
• InChI=1S/C11H14INO/c1-11(2,3)13-10(14)8-4-6-9(12)7-5-8/h4-7H,1-3H3,(H,13,14)

• InChIKey:
• QQSGMTRWYLZLCO-UHFFFAOYSA-N

• N-tert-butyl-4-iodobenzamide is a useful research compound. Its molecular formula is C11H14INO and its molecular weight is 303.14 g/mol. The purity is usually 95%.

4-Methylpent-4-enenitrile

In Stock

• CAS RN:
• 34998-36-2

• Formula:
• C6H9N

• InChI:
• InChI=1S/C6H9N/c1-6(2)4-3-5-7/h1,3-4H2,2H3

• InChIKey:
• XGXZPXIIEIAJKL-UHFFFAOYSA-N

• 4-Methylpent-4-enenitrile is a useful research compound. Its molecular formula is C6H9N and its molecular weight is 95.14 g/mol. The purity is usually 95%.

3-Aminobicyclo[2.2.1]heptane-2-carboxylic acid

In Stock

• CAS RN:
• 76198-36-2

• Formula:
• C8H13NO2

• InChI:
• InChI=1S/C8H13NO2/c9-7-5-2-1-4(3-5)6(7)8(10)11/h4-7H,1-3,9H2,(H,10,11)

• InChIKey:
• JSYLGUSANAWARQ-UHFFFAOYSA-N

• 3-Aminobicyclo[2.2.1]heptane-2-carboxylic acid is a useful research compound. Its molecular formula is C8H13NO2 and its molecular weight is 155.197. The purity is usually 95%.

3,4-Dichloro-1,2-naphthoquinone

Usually In Stock

• CAS RN:
• 18398-36-2

• Formula:
• C10H4Cl2O2

• InChI:
• InChI=1S/C10H4Cl2O2/c11-7-5-3-1-2-4-6(5)9(13)10(14)8(7)12/h1-4H

• InChIKey:
• JDQAAXMSEQPHAM-UHFFFAOYSA-N

• 3,4-Dichloro-1,2-naphthoquinone, also known as 3,4-Dichloro-1,2-naphthoquinone, is a useful research compound. Its molecular formula is C10H4Cl2O2 and its molecular weight is 227.04 g/mol. The purity is usually 95%.

4-Diazomethyl-N,N-dimethylbenzenesulfonamide

• CAS RN:
• 71398-36-2

• Formula:
• C9H11N3O2S

• InChI:
• InChI=1S/C9H11N3O2S/c1-12(2)15(13,14)9-5-3-8(4-6-9)7-11-10/h3-7H,1-2H3

• InChIKey:
• BWQAIEWKZRIECQ-UHFFFAOYSA-N

• 4-Diazomethyl-N,N-dimethylbenzenesulfonamide, also known as 4-Diazomethyl-N,N-dimethylbenzenesulfonamide, is a useful research compound. Its molecular formula is C9H11N3O2S and its molecular weight is 225.27 g/mol. The purity is usually 95%.

Phosphorous acid

In Stock

• CAS RN:
• 13598-36-2

• Formula:
• H₃O₃P

• InChI:
• InChI=1S/H3O3P/c1-4(2)3/h1-3H

• InChIKey:
• OJMIONKXNSYLSR-UHFFFAOYSA-N

• Phosphorous Acid is used as a reagent in the synthesis of Risedronic Acid Sodium Salt ;  a pyridinyl biphosphonate bone resorption inhibitor.
  Phosphorous acid appears as a white or yellow crystalline solid (melting point 70.1 deg C) or a solution of the solid. Density 1.651 g /cm3. Contact may severely irritate skin, eyes, and mucous membranes. Toxic by ingestion, inhalation and skin absorption.
  Phosphorous acid is a phosphorus oxoacid. It is a conjugate acid of a dihydrogenphosphite. It is a tautomer of a phosphonic acid.
  The phosphite ion (PO3) is a polyatomic ion with a phosphorus central atom. Its geometry is tetrahedral. Many phosphite salts, such as ammonium phosphite, are highly water soluble. Also organophosphorus compounds with the formula P(OR)3. The conjugate acid of the phosphite anion is phosphorous acid (H3PO3). Other names for this acid are orthop...

2-{2-[(1,1-Dioxido-1,2-benzothiazol-3-yl)amino]ethoxy}ethanol

In Stock

• CAS RN:
• 296798-36-2

• Formula:
• C11H14N2O4S

• InChI:
• InChI=1S/C11H14N2O4S/c14-6-8-17-7-5-12-11-9-3-1-2-4-10(9)18(15,16)13-11/h1-4,14H,5-8H2,(H,12,13)

• InChIKey:
• IJXVIUIBZJOHIU-UHFFFAOYSA-N

• 2-{2-[(1,1-Dioxido-1,2-benzothiazol-3-yl)amino]ethoxy}ethanol is a useful research compound. Its molecular formula is C11H14N2O4S and its molecular weight is 270.31 g/mol. The purity is usually 95%.

2,8-Dimethyl-3-(1H-pyrazol-3-yl)imidazo[1,2-a]pyridine

In Stock

• CAS RN:
• 372198-36-2

• Formula:
• C12H12N4

• InChI:
• InChI=1S/C12H12N4/c1-8-4-3-7-16-11(9(2)14-12(8)16)10-5-6-13-15-10/h3-7H,1-2H3,(H,13,15)

• InChIKey:
• UAKAYGWRKXAGEU-UHFFFAOYSA-N

• 2,8-Dimethyl-3-(1H-pyrazol-3-yl)imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C12H12N4 and its molecular weight is 212.25 g/mol. The purity is usually 95%.

6-(tert-Butyldimethylsiloxy)hexylmagnesium bromide, 0.50 M in 2-MeTHF

In Stock

• CAS RN:
• 267898-36-2

• Formula:
• C12H27BrMgOSi

• InChI:
• InChI=1S/C12H27OSi.BrH.Mg/c1-7-8-9-10-11-13-14(5,6)12(2,3)4;;/h1,7-11H2,2-6H3;1H;/q-1;;+2/p-1

• InChIKey:
• XZXZXLLZXIUWFP-UHFFFAOYSA-M

• 6-(tert-Butyldimethylsiloxy)hexylmagnesium bromide, 0.50 M in 2-MeTHF is a useful research compound. Its molecular formula is C12H27BrMgOSi and its molecular weight is 319.64 g/mol. The purity is usually 95%.

2-(2-methoxyphenyl)-7-(3-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 539798-36-2

• Formula:
• C26H24N6O3

• InChI:
• InChI=1S/C26H24N6O3/c1-16-22(25(33)29-18-9-7-13-27-15-18)23(17-8-6-10-19(14-17)34-2)32-26(28-16)30-24(31-32)20-11-4-5-12-21(20)35-3/h4-15,23H,1-3H3,(H,29,33)(H,28,30,31)

• InChIKey:
• UDNSWRJQQYRMCJ-UHFFFAOYSA-N

• 2-(2-methoxyphenyl)-7-(3-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C26H24N6O3 and its molecular weight is 468.517. The purity is usually 95%.

(Cyclopropylmethyl)[2-(morpholin-4-yl)ethyl]amine

In Stock

• CAS RN:
• 741698-36-2

• Formula:
• C10H20N2O

• InChI:
• InChI=1S/C10H20N2O/c1-2-10(1)9-11-3-4-12-5-7-13-8-6-12/h10-11H,1-9H2

• InChIKey:
• QQDPKDPZOMPKHV-UHFFFAOYSA-N

• (Cyclopropylmethyl)[2-(morpholin-4-yl)ethyl]amine is a useful research compound. Its molecular formula is C10H20N2O and its molecular weight is 184.283. The purity is usually 95%.

4-phenylsulfanyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)butanamide

In Stock

• CAS RN:
• 848298-36-2

• Formula:
• C18H17N3OS2

• InChI:
• InChI=1S/C18H17N3OS2/c22-17(9-5-11-23-15-7-2-1-3-8-15)21-18-20-16(13-24-18)14-6-4-10-19-12-14/h1-4,6-8,10,12-13H,5,9,11H2,(H,20,21,22)

• InChIKey:
• DKNWXXHHQMRAQY-UHFFFAOYSA-N

• 4-phenylsulfanyl-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)butanamide is a useful research compound. Its molecular formula is C18H17N3OS2 and its molecular weight is 355.47. The purity is usually 95%.

2-{[3-Cyano-5-(dimethylcarbamoyl)-4-(furan-2-yl)-6-methylpyridin-2-yl]sulfanyl}acetic acid

In Stock

• CAS RN:
• 851398-36-2

• Formula:
• C16H15N3O4S

• InChI:
• InChI=1S/C16H15N3O4S/c1-9-13(16(22)19(2)3)14(11-5-4-6-23-11)10(7-17)15(18-9)24-8-12(20)21/h4-6H,8H2,1-3H3,(H,20,21)

• InChIKey:
• NUBYKENDTGVHPV-UHFFFAOYSA-N

• 2-{[3-Cyano-5-(dimethylcarbamoyl)-4-(furan-2-yl)-6-methylpyridin-2-yl]sulfanyl}acetic acid is a useful research compound. Its molecular formula is C16H15N3O4S and its molecular weight is 345.37. The purity is usually 95%.

3-(4-ethoxyphenyl)-5-(3-fluorobenzyl)-8,9-dihydro-5H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline

In Stock

• CAS RN:
• 872198-36-2

• Formula:
• C27H22FN3O3

• InChI:
• InChI=1S/C27H22FN3O3/c1-2-32-20-8-6-18(7-9-20)26-22-16-31(15-17-4-3-5-19(28)12-17)23-14-25-24(33-10-11-34-25)13-21(23)27(22)30-29-26/h3-9,12-14,16H,2,10-11,15H2,1H3

• InChIKey:
• KVQMFCQMARDHHA-UHFFFAOYSA-N

• 3-(4-ethoxyphenyl)-5-(3-fluorobenzyl)-8,9-dihydro-5H-[1,4]dioxino[2,3-g]pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C27H22FN3O3 and its molecular weight is 455.489. The purity is usually 95%.

(4-Propionylphenyl)boronic acid

In Stock

• CAS RN:
• 186498-36-2

• Formula:
• C9H11BO3

• InChI:
• InChI=1S/C9H11BO3/c1-2-9(11)7-3-5-8(6-4-7)10(12)13/h3-6,12-13H,2H2,1H3

• InChIKey:
• SUXBGJJJOLDLKL-UHFFFAOYSA-N

• (4-Propionylphenyl)boronic acid is a useful research compound. Its molecular formula is C9H11BO3 and its molecular weight is 177.99 g/mol. The purity is usually 95%.

2-Hydroxy-2-(oxolan-2-yl)acetic acid

In Stock

• CAS RN:
• 152998-36-2

• Formula:
• C6H10O4

• InChI:
• InChI=1S/C6H10O4/c7-5(6(8)9)4-2-1-3-10-4/h4-5,7H,1-3H2,(H,8,9)

• InChIKey:
• YCVQIFAYEDNDPQ-UHFFFAOYSA-N

• 2-Hydroxy-2-(oxolan-2-yl)acetic acid, also known as 2-Hydroxy-2-(oxolan-2-yl)acetic acid, is a useful research compound. Its molecular formula is C6H10O4 and its molecular weight is 146.14 g/mol. The purity is usually 95%.

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2,4-dimethylbenzamide

In Stock

• CAS RN:
• 1019098-36-2

• Formula:
• C24H24N6O

• InChI:
• InChI=1S/C24H24N6O/c1-15-5-10-21(16(2)13-15)24(31)26-20-8-6-19(7-9-20)25-22-11-12-23(28-27-22)30-18(4)14-17(3)29-30/h5-14H,1-4H3,(H,25,27)(H,26,31)

• InChIKey:
• FTTRXMLAXNBTBX-UHFFFAOYSA-N

• N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2,4-dimethylbenzamide is a useful research compound. Its molecular formula is C24H24N6O and its molecular weight is 412.5 g/mol. The purity is usually 95%.

Tert-butyl 2-[5-(aminomethyl)thiophen-2-yl]acetate

Usually In Stock

• CAS RN:
• 2248298-36-2

• Formula:
• C11H17NO2S

• InChI:
• InChI=1S/C11H17NO2S/c1-11(2,3)14-10(13)6-8-4-5-9(7-12)15-8/h4-5H,6-7,12H2,1-3H3

• InChIKey:
• LOTQRDVUNXURQK-UHFFFAOYSA-N

• Tert-butyl 2-[5-(aminomethyl)thiophen-2-yl]acetate is a useful research compound. Its molecular formula is C11H17NO2S and its molecular weight is 227.32. The purity is usually 95%.

(1S,2R,3S,4R)-3-Aminobicyclo[2.2.1]heptane-2-carboxylic acid

• CAS RN:
• 202280-02-2; 76198-36-2; 88330-32-9

• Formula:
• C8H13NO2

• InChI:
• InChI=1S/C8H13NO2/c9-7-5-2-1-4(3-5)6(7)8(10)11/h4-7H,1-3,9H2,(H,10,11)/t4-,5+,6+,7-/m0/s1

• InChIKey:
• JSYLGUSANAWARQ-WNJXEPBRSA-N

• (1S,2R,3S,4R)-3-Aminobicyclo[2.2.1]heptane-2-carboxylic acid is a useful research compound. Its molecular formula is C8H13NO2 and its molecular weight is 155.197. The purity is usually 95%.